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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols

for inducing and observing Rabi oscillations in Ytterbium-171 (¹⁷¹Yb⁺) ions. This information is

crucial for researchers in quantum computing, atomic clocks, and fundamental physics, where

precise control of quantum states is paramount.

Introduction to Ytterbium-171 Qubits
The Ytterbium-171 ion is a leading candidate for trapped-ion quantum computing due to its

simple hyperfine ground-state structure, which is insensitive to magnetic field fluctuations to the

first order.[1][2] The qubit is typically encoded in the two hyperfine "clock" states of the ground

electronic state, denoted as |0⟩ and |1⟩.[2] This choice of qubit offers long coherence times and

allows for high-fidelity quantum operations.[3][4] Single-qubit gate fidelities exceeding 99.99%

have been demonstrated with ¹⁷¹Yb⁺.[3]

Experimental Apparatus
A typical experimental setup for manipulating ¹⁷¹Yb⁺ qubits and observing Rabi oscillations

consists of an ion trap within an ultra-high vacuum (UHV) chamber, a laser system for cooling,

state preparation, and detection, a microwave or radiofrequency (RF) source for driving qubit

transitions, and a sensitive fluorescence detection system.
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A linear radiofrequency (RF) Paul trap is commonly used to confine single or multiple ¹⁷¹Yb⁺

ions. The trap is housed in a UHV chamber with pressures typically below 10⁻¹¹ Torr to

minimize collisions with background gas, which can decohere the qubit.

Laser Systems
A multi-laser system is required for the various stages of the experiment. The key laser

wavelengths and their purposes are summarized in the table below.

Laser Wavelength Purpose Typical Power

399 nm
Photoionization of neutral Yb,

Doppler cooling
~0.2 mW at chamber

369.5 nm
Doppler cooling, State

detection (fluorescence)
A few mW

935 nm
Repumping during Doppler

cooling
A few mW

355 nm (Raman)
Coherent qubit manipulation

(Rabi oscillations)
Variable, tightly focused

556 nm
Alternative cooling transition,

Optical clock transition

~1 mW for 400kHz Rabi

frequency

578 nm
Clock transition for optical

clocks
-

Table 1: Key laser systems for Ytterbium-171 experiments.

Microwave/RF System
To drive Rabi oscillations between the hyperfine qubit states, a stable microwave or RF source

is used. The radiation is typically delivered to the ion via a microwave horn or an antenna

integrated into the ion trap structure.

Detection System
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State-selective fluorescence is the primary method for reading out the qubit state. A laser at

369.5 nm excites one of the qubit states, which then fluoresces. The emitted photons are

collected by a high numerical aperture lens and detected by a photomultiplier tube (PMT) or an

electron-multiplying CCD (EMCCD) camera.

Experimental Protocols
The following protocols outline the key steps for preparing a ¹⁷¹Yb⁺ ion and inducing Rabi

oscillations.

Ion Loading and Trapping Protocol
Generate Neutral Ytterbium Vapor: Heat a sample of solid ytterbium in an oven to produce

an atomic beam.

Isotope-Selective Photoionization: Use a two-photon ionization process with lasers at 399

nm and 369.5 nm to selectively ionize ¹⁷¹Yb atoms from the atomic beam.[5]

Trapping: The newly created ¹⁷¹Yb⁺ ion is confined by the RF and static electric fields of the

Paul trap.

Laser Cooling Protocol
Doppler Cooling: A 369.5 nm laser, detuned slightly to the red of the S₁/₂ → P₁/₂ transition, is

used to cool the ion. A 935 nm laser repumps the ion from a metastable D-state back into the

cooling cycle.

Further Cooling (Optional): For higher fidelity operations, additional cooling techniques like

Raman sideband cooling can be employed to bring the ion to its motional ground state.[6]

This reduces motional decoherence effects. Cooling from 15.7 µK to 6.3 µK has been

demonstrated to improve the transfer of atoms during Rabi oscillations from approximately

45% to 80% excitation fraction.[7]

Qubit State Preparation Protocol
Optical Pumping: The ion is prepared in the |0⟩ state with high fidelity using optical pumping

techniques. This involves using a polarized laser beam to selectively excite and depopulate
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one of the hyperfine ground states until the entire population accumulates in the desired |0⟩

state.[2]

Rabi Oscillation Protocol
Coherent Driving: Apply a resonant microwave field or a pair of off-resonant Raman laser

beams to coherently drive the transition between the |0⟩ and |1⟩ qubit states. The duration of

this pulse, τ, is varied.

State Detection: After the driving pulse, the state of the qubit is measured using state-

selective fluorescence. A 369.5 nm laser is applied, and the presence or absence of

scattered photons indicates whether the ion is in the "bright" or "dark" state, respectively.

Repeat and Average: The experiment is repeated many times for each pulse duration τ to

build up statistics and determine the probability of finding the ion in the |1⟩ state.

Plotting the Oscillation: The probability of being in the |1⟩ state is plotted as a function of the

pulse duration τ. This will result in an oscillatory curve, known as the Rabi oscillation. The

frequency of this oscillation, the Rabi frequency, is proportional to the strength of the driving

field.

Data Presentation
The following table summarizes typical quantitative data for a ¹⁷¹Yb⁺ Rabi oscillation

experiment.
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Parameter Symbol Typical Value Reference

Qubit Frequency ω₀/2π 12.642812 GHz -

Rabi Frequency

(Microwave)
Ω/2π kHz - MHz [5]

Rabi Frequency

(Raman)
Ω/2π ~275 kHz [8]

Pulse Duration for π-

pulse
τ_π ~5 µs (Raman) [9]

Qubit Coherence Time T₂ > 1 s [1]

State Preparation and

Measurement Fidelity
> 99% [4]

Single Qubit Gate

Fidelity
> 99.99% [3]

Ion Temperature (after

Doppler cooling)
T a few mK [10]

Ion Temperature (after

sideband cooling)
T ~6.3 µK [7]

Table 2: Typical experimental parameters for ¹⁷¹Yb⁺ Rabi oscillations.
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Caption: Workflow for a Ytterbium-171 Rabi oscillation experiment.
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Caption: State-dependent fluorescence detection scheme for a ¹⁷¹Yb⁺ qubit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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